2-methoxy-5-(N-(thiophen-2-yl(thiophen-3-yl)methyl)sulfamoyl)benzamide

• IUPAC Name: 2-methoxy-5-[[thiophen-2-yl(thiophen-3-yl)methyl]sulfamoyl]benzamide
• InChI: InChI=1S/C17H16N2O4S3/c1-23-14-5-4-12(9-13(14)17(18)20)26(21,22)19-16(11-6-8-24-10-11)15-3-2-7-25-15/h2-10,16,19H,1H3,(H2,18,20)
• InChI Key: QMKNDLJNCGNHMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC(C2=CSC=C2)C3=CC=CS3)C(=O)N
• Molecular Formula: C17H16N2O4S3
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves nucleophilic and amidation reactions. The structure of the compound is characterized by 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a sulfonamide group. The negative charges are gathered around the O4 and O5 atoms in the sulfonamide group, indicating that this structure is a possible nucleophilic attack site.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include nucleophilic and amidation reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives, including the compound , have attracted attention due to their potential as biologically active molecules. .

Organic Semiconductors and Electronics

• Thiophene-based molecules play a crucial role in organic electronics. .

Corrosion Inhibition

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Biological Activity and Enzyme Inhibition

• The compound’s sulfamoyl group suggests potential enzyme inhibition properties. .

Synthetic Methodology and Heterocyclization

• Researchers have employed various synthetic methods to access thiophene derivatives. .

Computational Studies and Molecular Docking

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